Cas no 3066-05-5 (Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-)

• Product name: Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-
• CAS No: 3066-05-5
• MF: C₄₀H₄₄N₁₂O₁₆S₄
• MW: 1077.10816
• CID: 1443874
• PubChem ID: 109668

Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,2'-(1,2-ethenediyl)bis[5-[[4-[bis(2-hydroxyethyl)amino]-6-[(4-sulfophenyl)amino]-1,3,5-triazin-2-yl]amino]-
• DTXSID2047989
• 3066-05-5
• SCHEMBL2200283
• 4,4'-Bis[2-(diethanolamino)-4-(4'-sulphoanilino)-s-triazin-6-ylamino]stilbene-2,2'-disulfonic acid

• Inchi： InChI=1S/C40H44N12O16S4/c53-19-15-51(16-20-54)39-47-35(41-27-7-11-31(12-8-27)69(57,58)59)45-37(49-39)43-29-5-3-25(33(23-29)71(63,64)65)1-2-26-4-6-30(24-34(26)72(66,67)68)44-38-46-36(48-40(50-38)52(17-21-55)18-22-56)42-28-9-13-32(14-10-28)70(60,61)62/h1-14,23-24,53-56H,15-22H2,(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68)(H2,41,43,45,47,49)(H2,42,44,46,48,50)
• InChI Key： JTPVHPYPNZIZKG-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1NC2=NC(=NC(=N2)N(CCO)CCO)NC3=CC(=C(C=C3)C=CC4=C(C=C(C=C4)NC5=NC(=NC(=N5)NC6=CC=C(C=C6)S(=O)(=O)O)N(CCO)CCO)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 1076.18810806g/mol
• Monoisotopic Mass: 1076.18810806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 72
• Rotatable Bond Count: 24
• Complexity: 1990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 464Ų
• XLogP3: 1